Methyl 3-azetidineacetate trifluoroacetate salt

• IUPAC Name: methyl 2-(azetidin-3-yl)acetate;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C6H11NO2.C2HF3O2/c1-9-6(8)2-5-3-7-4-5;3-2(4,5)1(6)7/h5,7H,2-4H2,1H3;(H,6,7)
• InChI Key: IIHOAEAWZALALH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1CNC1.C(=O)(C(F)(F)F)O
• Molecular Formula: C8H12F3NO4
• DSSTOX Substance ID: DTXSID60735068
• Molecular Weight: 243.18 g/mol
• CAS RN: 1313738-62-3

Description

“Methyl 3-azetidineacetate trifluoroacetate” is a chemical compound with the CAS Number: 1313738-62-3. It has a molecular weight of 243.18 and is typically stored in a refrigerator. The compound is an oil at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is methyl 3-azetidinylacetate trifluoroacetate. The InChI code for this compound is 1S/C6H11NO2.C2HF3O2/c1-9-6 (8)2-5-3-7-4-5;3-2 (4,5)1 (6)7/h5,7H,2-4H2,1H3; (H,6,7).

Physical And Chemical Properties Analysis

“Methyl 3-azetidineacetate trifluoroacetate” has a molecular weight of 243.18. It is an oil at room temperature and is typically stored in a refrigerator.

Scientific Research Applications

Synthesis of Novel Ligands

Methyl 3-azetidineacetate trifluoroacetate salt is instrumental in the synthesis of novel ligands. For example, Karimi and Långström (2002) synthesized 3-[(2S)-azetidin-2-ylmethoxy]-5-[11C]-methylpyridine, a potential ligand for nicotinic receptors, using a process involving coupling with tert-butyl azetidine-1-carboxylate and subsequent deprotection using trifluoroacetic acid (TFA) (Karimi & Långström, 2002).

Multi-Component Chemical Reactions

The trifluoroacetic acid (TFA) component of methyl 3-azetidineacetate trifluoroacetate salt promotes multi-component chemical reactions. Roy, Baviskar, and Biju (2015) reported a transition-metal-free, three-component coupling process involving N-substituted aziridines, arynes, and water, which produced medicinally important N-aryl β-amino alcohol derivatives (Roy, Baviskar, & Biju, 2015).

Regioselective Ring-Opening Studies

In research conducted by Couty et al. (2006), enantiopure azetidinium salts, including those derived from methyl trifluoromethanesulfonate, provided insights into the regioselectivity of nucleophilic ring-opening processes. Their studies revealed the regioselectivity at various carbon positions in azetidinium ions (Couty et al., 2006).

Synthesis of Azetidine and Oxetane Derivatives

Methyl 3-azetidineacetate trifluoroacetate salt is used in the synthesis of azetidine and oxetane derivatives. For instance, Mackay and Pilger (1974) studied the interconversion and solvolysis of azetidine derivatives, revealing insights into their isomerization and stability (Mackay & Pilger, 1974).

Development of Antibacterial Agents

In the field of pharmacology, 7-azetidinylquinolones, a class of antibacterial agents, were synthesized and their structure-activity relationships were studied, as detailed by Frigola et al. (1995). This research contributes to the understanding of the pharmacological properties of azetidine-based compounds (Frigola et al., 1995).

Synthesis of Azetidinium Salts and α-(Trifluoromethyl)amines

Kenis et al. (2012) developed an approach for synthesizing nonactivated 1-alkyl-2-(trifluoromethyl)azetidines, demonstrating their utility in producing diverse α-(trifluoromethyl)amines through regiospecific ring opening of azetidinium intermediates (Kenis et al., 2012).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statements are P261, P280, P301, P301, P302, P305, P312, P338, P351, P352.